3-[(2-Nitrophenyl)amino]-3-phenylpropanoic acid

• IUPAC Name: 3-(2-nitroanilino)-3-phenylpropanoic acid
• InChI: InChI=1S/C15H14N2O4/c18-15(19)10-13(11-6-2-1-3-7-11)16-12-8-4-5-9-14(12)17(20)21/h1-9,13,16H,10H2,(H,18,19)
• InChI Key: GHWOVLOGJKKXIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)O)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

3-[(2-Nitrophenyl)amino]-3-phenylpropanoic acid is a chemical compound with the CAS Number: 1820687-74-8. It has a molecular weight of 286.29. The IUPAC name for this compound is 3-((2-nitrophenyl)amino)-3-phenylpropanoic acid.

Molecular Structure Analysis

The InChI code for 3-[(2-Nitrophenyl)amino]-3-phenylpropanoic acid is 1S/C15H14N2O4/c18-15(19)10-13(11-6-2-1-3-7-11)16-12-8-4-5-9-14(12)17(20)21/h1-9,13,16H,10H2,(H,18,19).

Physical And Chemical Properties Analysis

3-[(2-Nitrophenyl)amino]-3-phenylpropanoic acid is slightly soluble in water. The storage temperature is 0-5°C.

Scientific Research Applications

Synthesis and Chemical Analysis

• Synthesis Techniques : The compound has been utilized in the synthesis of optically active compounds through resolution methods and specific chemical reactions, demonstrating its versatility in organic chemistry for creating enantiomerically pure substances (Drewes et al., 1992); (Shiraiwa et al., 2003).
• Chemical Reactions : Investigations into cross-coupling reactions have been conducted using derivatives of 3-phenylpropanoic acid, contributing to the development of novel methodologies in organic synthesis (Wan et al., 2013).

Molecular Docking and Spectroscopic Profiling

• Molecular Docking Studies : The compound has been analyzed through molecular docking studies to investigate its potential interactions with various proteins, highlighting its relevance in understanding molecular interactions and potential therapeutic applications (Abraham et al., 2018).
• Spectroscopic Profiling : Spectroscopic techniques have been employed to characterize the compound, providing insights into its structural properties and potential applications in various scientific fields (Abraham et al., 2018).

Chemosensors and Colorimetric Sensors

• Chemosensor Development : Research has led to the creation of colorimetric sensors based on derivatives of the compound, showcasing its utility in the detection of specific ions or molecules, which is crucial for environmental monitoring, clinical diagnostics, and chemical analysis (Suryanti et al., 2020).

Safety and Hazards

This compound may cause skin irritation and may be harmful if absorbed through the skin. It may cause irritation of the digestive tract and may be harmful if swallowed. Inhalation may cause respiratory tract irritation and may be harmful if inhaled.